7beta,19-Dihydroxykaur-15-ene-17-carbaldehyde
7beta,19-Dihydroxykaur-15-ene-17-carbaldehyde
Episinfernal is a natural product found in Sideritis cystosiphon, Sideritis candicans, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
107602-89-1
VCID:
VC20814615
InChI:
InChI=1S/C21H32O3/c1-19(13-23)7-3-8-20(2)16-5-4-14-11-21(16,12-15(14)6-9-22)18(24)10-17(19)20/h9,12,14,16-18,23-24H,3-8,10-11,13H2,1-2H3/t14-,16+,17-,18+,19-,20+,21-/m1/s1
SMILES:
CC1(CCCC2(C1CC(C34C2CCC(C3)C(=C4)CC=O)O)C)CO
Molecular Formula:
C21H32O3
Molecular Weight:
332.5 g/mol
7beta,19-Dihydroxykaur-15-ene-17-carbaldehyde
CAS No.: 107602-89-1
Cat. No.: VC20814615
Molecular Formula: C21H32O3
Molecular Weight: 332.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Episinfernal is a natural product found in Sideritis cystosiphon, Sideritis candicans, and other organisms with data available. |
|---|---|
| CAS No. | 107602-89-1 |
| Molecular Formula | C21H32O3 |
| Molecular Weight | 332.5 g/mol |
| IUPAC Name | 2-[(1R,2S,4S,5S,9R,10S,13R)-2-hydroxy-5-(hydroxymethyl)-5,9-dimethyl-14-tetracyclo[11.2.1.01,10.04,9]hexadec-14-enyl]acetaldehyde |
| Standard InChI | InChI=1S/C21H32O3/c1-19(13-23)7-3-8-20(2)16-5-4-14-11-21(16,12-15(14)6-9-22)18(24)10-17(19)20/h9,12,14,16-18,23-24H,3-8,10-11,13H2,1-2H3/t14-,16+,17-,18+,19-,20+,21-/m1/s1 |
| Standard InChI Key | QIILVVQSUDKWRM-USNPJKINSA-N |
| Isomeric SMILES | C[C@@]1(CCC[C@@]2([C@@H]1C[C@@H]([C@]34[C@H]2CC[C@H](C3)C(=C4)CC=O)O)C)CO |
| SMILES | CC1(CCCC2(C1CC(C34C2CCC(C3)C(=C4)CC=O)O)C)CO |
| Canonical SMILES | CC1(CCCC2(C1CC(C34C2CCC(C3)C(=C4)CC=O)O)C)CO |
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